3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H18N4O2S/c1-23-14-9-8-13(11-15(14)24-2)17-21-22-16(19-20-18(22)25-17)10-12-6-4-3-5-7-12/h3-9,11,17,21H,10H2,1-2H3
• InChI Key: XPFNSZNPCZWJBW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2NN3C(=NN=C3S2)CC4=CC=CC=C4)OC

Description

The compound 3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been shown to have potential applications in scientific research. This molecule is a member of the thiadiazole family, which has been extensively studied due to its diverse biological activities. In

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cell growth and proliferation. For example, this molecule has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins and play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, this molecule has been reported to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Furthermore, this compound has been shown to have antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory properties, making it a useful tool for studying various biological processes. However, one limitation of using this compound is its low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new derivatives of this compound with improved solubility and bioavailability. In addition, further studies are needed to fully understand the mechanism of action of this molecule and its potential as a scaffold for the development of new drugs. Furthermore, the antimicrobial and anti-inflammatory properties of this compound warrant further investigation into its potential as a therapeutic agent for infectious and inflammatory diseases.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most commonly used method involves the condensation of 4-amino-5-mercapto-3-substituted-1,2,4-triazole with 3,4-dimethoxybenzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with benzyl bromide to yield the final product. Other methods have also been reported, including the use of microwave irradiation and ultrasound-assisted reactions.

Scientific Research Applications

The compound 3-Benzyl-6-(3,4-dimethoxyphenyl)-5,6-dihydro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potential applications in scientific research. This molecule has been reported to exhibit various biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. In addition, this compound has been shown to have potential as a scaffold for the development of new drugs.